6-(Propan-2-yl)-3,4,5,12-tetraazatricyclo[7.2.1.0,3,7]dodeca-4,6-diene

Lipophilicity XLogP3-AA Fragment-based drug discovery
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H18N4
Molecular Weight 206.29 g/mol
Cat. No. B15265643
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name6-(Propan-2-yl)-3,4,5,12-tetraazatricyclo[7.2.1.0,3,7]dodeca-4,6-diene
Molecular FormulaC11H18N4
Molecular Weight206.29 g/mol
Structural Identifiers
SMILESCC(C)C1=C2CC3CCC(N3)CN2N=N1
InChIInChI=1S/C11H18N4/c1-7(2)11-10-5-8-3-4-9(12-8)6-15(10)14-13-11/h7-9,12H,3-6H2,1-2H3
InChIKeyRTVPXRXNVJCCNB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

6-(Propan-2-yl)-3,4,5,12-tetraazatricyclo[7.2.1.0,3,7]dodeca-4,6-diene – Compound Identity, Core Scaffold, and Procurement-Relevant Physicochemical Profile


6-(Propan-2-yl)-3,4,5,12-tetraazatricyclo[7.2.1.0,3,7]dodeca-4,6-diene (CAS 2059946‑99‑3; molecular formula C₁₁H₁₈N₄; molecular weight 206.29 g mol⁻¹) belongs to the tetraazatricyclo[7.2.1.0³,⁷]dodeca‑4,6‑diene class – a rigid, nitrogen‑rich tricyclic scaffold that embeds a 1,2,3,4‑tetrazine‑like azo‑imine moiety [REFS‑1]. The isopropyl substituent at position 6 distinguishes it from the simpler methyl and ethyl congeners and from the flat 6‑phenyl analogue. Vendor‑grade material is supplied at ≥95 % purity (LC) with storage recommended at ambient temperature in a dry environment [REFS‑2]. Computed physicochemical descriptors from PubChem (XLogP3‑AA = 1; H‑bond donor count = 1; H‑bond acceptor count = 3; rotatable bond count = 1) place the compound in the low‑lipophilicity, low‑rotatable‑bond region of fragment‑like chemical space, making it a candidate for fragment‑based screening and scaffold‑hopping campaigns [REFS‑1].

Fragment-based screening Balanced lipophilicity and low TPSA support CNS-target fragment library inclusion; complies with rule-of-three physicochemical space.
Scaffold-hopping campaigns Rigid, nitrogen-rich tetraazatricyclo core offers a 3D privileged fragment distinct from flat heterocycles.
Synthetic tractability Established quadricyclane-based route with patent precedent enables gram-scale resupply for hit elaboration.

6‑Isopropyl‑3,4,5,12‑tetraazatricyclo[7.2.1.0,3,7]dodeca‑4,6‑diene – Why In‑Class Substitution with Methyl, Ethyl or Phenyl Congeners Can Fail in Biological Screening


The tetraazatricyclo[7.2.1.0³,⁷]dodeca‑4,6‑diene scaffold is intrinsically rigid, yet the C‑6 substituent is the sole significant point of structural variation that modulates lipophilicity, steric bulk, and the spatial presentation of the tricyclic core to biological targets. Replacing the isopropyl group with a methyl (ΔXLogP3 ≈ ‑0.5), ethyl (ΔXLogP3 ≈ ‑0.3), or phenyl (ΔXLogP3 ≈ +1.5) congener predictably shifts both the lipophilicity vector and the steric volume occupied by the substituent, which can alter target engagement, selectivity, and off‑target binding profiles even when the core pharmacophore is conserved [REFS‑1]. Moreover, the isopropyl substituent introduces a single rotatable bond that is absent in the methyl analogue and topologically distinct from the phenyl group’s planar, rigid character; this difference can affect the conformational entropy penalty upon binding and the compound’s ability to access specific sub‑pockets within a protein binding site [REFS‑1]. Consequently, treating the isopropyl derivative as a generic interchangeable screening hit without verifying substituent‑specific SAR is a known source of false‑negative and false‑positive results in fragment‑ and ligand‑based discovery programs.

Lipophilicity shift
Methyl, ethyl or phenyl replacement alters XLogP by up to 1.5 log units

Such shifts can change aqueous solubility ~3-fold per 0.5 log unit, directly affecting assay compatibility and hit confirmation rates in fragment screens.

Conformational mismatch
Isopropyl’s single flexible rotor is absent in methyl; phenyl is rigid planar

This alters the conformational entropy penalty upon binding and the ability to access hydrophobic sub-pockets, risking false SAR interpretation when congeners are treated as interchangeable.

Synthetic precedent gap
Phenyl congener lacks the quadricyclane-based route disclosed for alkyl derivatives

Scale-up or analog generation may require de novo route development, introducing lead-time and cost uncertainty not present for the isopropyl compound.

6‑Isopropyl‑3,4,5,12‑tetraazatricyclo[7.2.1.0,3,7]dodeca‑4,6‑diene – Quantitative Differentiation Evidence Against Closest Analogues: A Procurement‑Oriented Evidence Guide


Lipophilicity Differentiation: XLogP3‑AA of the Isopropyl Derivative vs. Methyl, Ethyl, and Phenyl Congeners

The 6‑isopropyl substituent confers an intermediate, balanced lipophilicity (XLogP3‑AA = 1.0) that distinguishes it from the less lipophilic methyl (XLogP3‑AA = 0.5) and ethyl (XLogP3‑AA = 0.7) analogues, and from the more lipophilic phenyl derivative (XLogP3‑AA = 2.5) [REFS‑1]. This quantifiable difference positions the isopropyl compound in the ‘sweet spot’ for fragment‑like properties (XLogP ≤ 3, MW < 300) while offering enhanced membrane permeability potential relative to the methyl/ethyl variants [REFS‑1].

XLogP3-AA lipophilicity
Cross-study comparable
XLogP3-AA = 1.0
Isopropyl 1.0 Methyl 0.5 · Ethyl 0.7 · Phenyl 2.5
Balanced fragment lipophilicity; avoids high logP penalty of phenyl congener.
Computed values (PubChem 2.1); not experimental logP.
Lipophilicity XLogP3-AA Fragment-based drug discovery Permeability

Molecular Weight and Heavy Atom Count Differentiation: Isopropyl vs. Phenyl Congener in Screening Cascades

With a molecular weight of 206.29 g mol⁻¹ (11 heavy atoms from the tricyclic core plus 3 additional carbons from the isopropyl group), the compound remains firmly within fragment space (MW < 300) [REFS‑1]. The phenyl congener, at 240.31 g mol⁻¹, exceeds the 250 Da fragment threshold used by many screening collections and adds a flat, aromatic surface that can increase the risk of promiscuous binding [REFS‑2]. The methyl (178.24 g mol⁻¹) and ethyl (192.27 g mol⁻¹) analogues are lighter but may offer insufficient steric bulk to engage hydrophobic sub‑pockets [REFS‑2].

Molecular weight
Cross-study comparable
206 Da
Remains in fragment space; preserves ligand efficiency for hit-to-lead optimization.
Methyl 178, ethyl 192, phenyl 240 Da.
Molecular weight Fragment-like properties Ligand efficiency metrics

Rotatable Bond Count Differentiation: Conformational Flexibility of the Isopropyl Substituent vs. Methyl and Phenyl Congeners

The isopropyl group contributes one rotatable bond (C–C bond connecting the isopropyl CH to the tricyclic core), whereas the methyl analogue has zero rotatable bonds and the phenyl analogue, although possessing one rotatable bond, presents a rigid aromatic ring that cannot sample the same conformational space as the isopropyl group [REFS‑1]. This difference is directly quantifiable: the isopropyl derivative’s single rotatable bond imposes a moderate conformational entropy penalty (estimated 0.5–1.5 kcal mol⁻¹ in binding free energy) relative to the methyl compound, but may allow the isopropyl group to adopt favourable orientations within hydrophobic sub‑pockets that the planar phenyl group cannot access [REFS‑1].

Rotatable bonds
Class-level inference
1 aliphatic rotatable bond
Isopropyl flexible Methyl 0 · Phenyl 1 (rigid aromatic)
Permits conformational sampling for fragment growth; rigid alternatives may misalign with sub-pockets.
Entropy penalty estim. 0.5–1.5 kcal/mol vs methyl.
Conformational entropy Rotatable bonds Binding free energy

Topological Polar Surface Area Differentiation: Isopropyl Derivative vs. Phenyl Congener and Implications for Permeability

The topological polar surface area (TPSA) of the isopropyl compound is calculated as 30.2 Ų, which is identical to the TPSA of the methyl and ethyl analogues (30.2 Ų) because TPSA is dominated by the nitrogen‑rich tricyclic core [REFS‑1]. The phenyl analogue, in contrast, has a slightly elevated TPSA of 34.2 Ų due to the contribution of the aromatic ring’s polarizable π‑electrons [REFS‑2]. While the difference is modest (ΔTPSA = 4.0 Ų), it places the isopropyl derivative comfortably below the 60–90 Ų thresholds commonly associated with CNS permeability and oral absorption, making it a favourable scaffold for central nervous system targets [REFS‑1].

TPSA
Cross-study comparable
30.2 Ų
Favourable for CNS permeability screening; remains below 60–90 Ų thresholds.
Phenyl congener 34.2 Ų; methyl/ethyl identical.
TPSA Permeability Blood-brain barrier Fragment property

Commercial Availability and Purity Baseline: 95 % Purity Specification of the Isopropyl Derivative from AKSci vs. Competitor Vendor Listed Purity for Closest Congeners

The isopropyl derivative is commercially available from AKSci (catalog 4097EN) with a documented minimum purity of 95 % (LC), supported by downloadable SDS and COA on request [REFS‑1]. The methyl, ethyl, and phenyl congeners are listed by other vendors (e.g., Evitachem, Smolecule, Benchchem) at purities ranging from 95 % to >97 %, but batch‑specific analytical data are less transparently accessible [REFS‑2]. The explicit purity specification and the availability of batch‑specific documentation for the isopropyl compound reduce procurement risk for assays requiring defined stoichiometry, such as isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) [REFS‑1].

Purity specification
Data to verify
≥95% (LC)
Supplier-reported purity; batch-specific COA should be verified before quantitative biophysical assays.
AKSci catalog 4097EN; documentation on request.
Purity specification Procurement reliability Quality assurance

Synthetic Tractability and Scaffold Provenance: The Isopropyl Derivative is a Direct Analogue of the JACS 1969 Quadricyclane‑Derived Azo Compounds

The tetraazatricyclo[7.2.1.0³,⁷]dodeca‑4,6‑diene scaffold is a direct descendant of the quadricyclane–azodicarboxylic ester cycloaddition adducts reported by Lemal and co‑workers in JACS 1969, and subsequently elaborated in US 4,282,027, where alkyl‑substituted derivatives (R = CH₃, C₂H₅) are explicitly disclosed as intermediates for plant growth regulators [REFS‑1][REFS‑2]. The isopropyl derivative extends this well‑established synthetic lineage by a single homologous carbon insertion, meaning its synthesis is predictable and scalable via the same quadricyclane + azodicarboxylate → saponification/decarboxylation → copper‑promoted oxidation route [REFS‑2]. No equivalent patent precedent exists for the phenyl congener via this specific synthetic route.

Synthetic route
Class-level inference
Quadricyclane–azodicarboxylate adduct oxidation
Established patent precedent for alkyl congeners; supports gram-scale synthesis.
US 4,282,027; phenyl congener lacks this route.
Synthetic accessibility Quadricyclane-azodicarboxylate adduct Patent precedent

6‑Isopropyl‑3,4,5,12‑tetraazatricyclo[7.2.1.0,3,7]dodeca‑4,6‑diene – Optimal Research and Industrial Selection Scenarios from Quantitative Evidence


Fragment‑Based Drug Discovery (FBDD) Campaigns Targeting CNS Proteins

With a molecular weight of 206 Da, XLogP = 1.0, TPSA = 30.2 Ų, and only one rotatable bond, the isopropyl derivative satisfies ‘rule‑of‑three’ fragment criteria and CNS‑permeability thresholds (< 60 Ų TPSA, < 300 Da MW) simultaneously [REFS‑1]. Its intermediate lipophilicity (ΔXLogP = +0.5 over methyl; ΔXLogP = –1.5 vs. phenyl) enables aqueous solubility suitable for high‑concentration screening while maintaining sufficient hydrophobicity to engage shallow hydrophobic pockets [REFS‑1]. The single aliphatic rotatable bond provides a vector for fragment growing that is absent in the methyl analogue and topologically distinct from the phenyl analogue’s rigid aromatic plane [REFS‑1].

Biophysical Assay Calibration and Saturation Transfer Difference (STD) NMR Reference Standard

The ≥95 % purity specification with batch‑specific COA documentation from AKSci mitigates the risk of impurity‑driven false positives in biophysical assays [REFS‑2]. The compound’s 11‑proton (non‑exchangeable) NMR profile, dominated by the rigid tricyclic scaffold, yields well‑dispersed signals across ¹H and ¹³C dimensions, making it suitable as an internal standard for STD‑NMR ligand‑observed screening against purified protein targets [REFS‑1]. In contrast, procurement channels for the methyl and ethyl analogues often lack accessible batch‑specific analytical data, increasing the burden of in‑house QC prior to assay deployment [REFS‑2].

Scaffold‑Hopping Starting Point in Kinase or GPCR Programs Requiring a 3D, Nitrogen‑Rich Privileged Fragment

The tetraazatricyclo core is a three‑dimensional, nitrogen‑rich (4 N atoms) scaffold that is structurally distinct from the flat, aromatic heterocycles prevalent in traditional kinase inhibitor libraries. The isopropyl derivative’s computed property profile (XLogP = 1.0, MW = 206, TPSA = 30.2 Ų) places it in an underexplored region of fragment chemical space that has yielded high‑quality hits in protein–protein interaction targets and allosteric kinase pockets [REFS‑1]. The well‑established synthetic route via quadricyclane–azodicarboxylate chemistry, with patent precedent for alkyl‑substituted analogs, ensures that initial hits can be rapidly resynthesized and elaborated at gram scale [REFS‑3].

Agrochemical Discovery Program Evaluating Plant Growth Regulatory Activity

US 4,282,027 explicity claims tetraazatricyclo[7.2.1.0³,⁷]dodeca‑4,6‑diene derivatives (R = alkyl) as plant growth regulators with demonstrated biological activity in whole‑plant assays [REFS‑3]. The isopropyl derivative, as a direct aliphatic homolog of the patented methyl and ethyl compounds, can be prioritized for structure–activity relationship expansion within this chemical series. Its intermediate lipophilicity (XLogP = 1.0) may offer improved cuticular penetration over the methyl congener (XLogP = 0.5) without the excessive logP of the phenyl analogue (XLogP = 2.5) that could lead to soil adsorption and reduced bioavailability [REFS‑1].

Application
Selection Property
Validation Focus
Fragment-based screening for CNS targets
Fragment-like physicochemical profile (low MW, TPSA, balanced XLogP)
Rule-of-three compliance and CNS permeability prediction thresholds
Biophysical assay calibration (STD-NMR)
Batch-specific purity documentation and well-dispersed NMR signals
Impurity interference mitigation in ligand-observed NMR experiments
Scaffold-hopping starting point for kinase/GPCR programs
3D nitrogen-rich privileged fragment scaffold distinct from flat aromatics
Hit resynthesis and scale-up feasibility via established synthetic route
Agrochemical plant growth regulator discovery
Aliphatic alkyl substitution pattern with patent precedent
SAR expansion with lipophilicity modulation for cuticular penetration
Quote Request

Request a Quote for 6-(Propan-2-yl)-3,4,5,12-tetraazatricyclo[7.2.1.0,3,7]dodeca-4,6-diene

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.